2-Phenyl-4-[(4-vinylbenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[(4-ethenylphenyl)methylsulfanyl]-2-phenylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H17N3S/c1-2-16-8-10-17(11-9-16)15-25-21-20-14-19(18-6-4-3-5-7-18)23-24(20)13-12-22-21/h2-14H,1,15H2
• InChI Key: WVBMABNXCHFOHA-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)CSC2=NC=CN3C2=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C21H17N3S
• Molecular Weight: 343.4 g/mol
• CAS No.: 1040658-68-1

Description

2-Phenyl-4-[(4-vinylbenzyl)thio]pyrazolo[1,5-a]pyrazine is a synthetic chemical compound featuring a pyrazolo[1,5-a]pyrazine core scaffold, a heterocyclic system of significant interest in medicinal chemistry . This specific derivative is functionalized with a phenyl group at the 2-position and a (4-vinylbenzyl)thio ether at the 4-position. The core pyrazolo[1,5-a]pyrazine structure is recognized as a privileged framework in drug discovery, with documented scientific interest in its derivatives as potent and selective receptor antagonists, such as for the Vasopressin 1b receptor . The incorporation of the thioether linkage with a vinylbenzyl group presents a unique chemical handle, potentially enabling further polymerizable or bioconjugation applications in probe development and chemical biology. The broader class of pyrazine and pyrazole-fused heterocycles is extensively investigated for its diverse pharmacological activities, including antitumor properties, making it a valuable scaffold for hit-to-lead optimization campaigns . This compound is provided as a high-purity chemical tool for research and development purposes exclusively. It is intended for in vitro applications in laboratory settings only. This product is For Research Use Only (RUO) and is not intended for diagnostic or therapeutic use in humans or animals. It must not be administered to humans.

Biological Activity

2-Phenyl-4-[(4-vinylbenzyl)thio]pyrazolo[1,5-a]pyrazine is a compound of interest in medicinal chemistry, particularly for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has a complex structure characterized by a pyrazolo[1,5-a]pyrazine core, which is known for its diverse biological activities. The presence of the phenyl and vinylbenzyl groups may contribute to its interaction with various biological targets.

Biological Activity Overview

Research indicates that compounds containing pyrazolo moieties exhibit a range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. The specific biological activity of 2-Phenyl-4-[(4-vinylbenzyl)thio]pyrazolo[1,5-a]pyrazine has not been extensively documented in literature; however, related compounds show promising results.

Anticancer Activity

Studies on similar pyrazolo compounds have demonstrated significant anticancer properties. For instance, derivatives of pyrazolo[4,3-e][1,2,4]triazines have shown enhanced cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) compared to standard treatments like cisplatin. The mechanism often involves the induction of apoptosis through the activation of caspases and modulation of key signaling pathways such as NF-κB and p53 .

Anti-inflammatory Effects

Compounds with a pyrazolo structure are also noted for their anti-inflammatory properties. Research indicates that these compounds can inhibit pro-inflammatory cytokines and reduce inflammation in various models .

The mechanisms underlying the biological activities of pyrazolo compounds are multifaceted:

• Apoptosis Induction : Many studies highlight the role of caspase activation in mediating apoptosis in cancer cells.
• Signal Pathway Modulation : Compounds may influence pathways such as NF-κB and MAPK, which are crucial in cancer progression and inflammation.
• Enzyme Inhibition : Certain derivatives have been shown to inhibit key enzymes involved in cancer cell proliferation.

Case Studies

• Cytotoxicity Against Cancer Cell Lines :
  • A study evaluated the cytotoxic effects of various pyrazolo derivatives on MCF-7 cells. Results indicated that some derivatives exhibited IC50 values lower than those of conventional chemotherapeutics .
• Anti-inflammatory Activity :
  • A recent investigation into a related compound demonstrated significant inhibition of TNF-alpha production in lipopolysaccharide-stimulated macrophages, suggesting potential therapeutic applications in inflammatory diseases .

Data Summary

The following table summarizes key findings related to the biological activity of pyrazolo compounds:

Compound Type	Biological Activity	Mechanism of Action	Reference
Pyrazolo[4,3-e][1,2,4]triazine	Anticancer (MCF-7)	Caspase activation; NF-κB modulation
Pyrazolo derivatives	Anti-inflammatory	Inhibition of TNF-alpha
2-Phenyl-4-thio derivatives	Potential anticancer	Apoptosis induction

Comparison with Similar Compounds

Position 2 Substitutions

• 2-Phenyl group : Enhances hydrophobic interactions in target binding pockets, as seen in BTK inhibitors (e.g., compound 7 in ) .
• 2-(3,4-Dimethoxyphenyl) : Increases steric bulk and polarity, as observed in ROS1 inhibitors () .

Position 4 Substitutions

• 4-[(3-Fluorobenzyl)sulfanyl] : Fluorine’s electron-withdrawing effect may improve metabolic stability and target engagement () .
• 4-Piperazinyl groups : Improve water solubility and enable hydrogen bonding, as in compound 1111319-91-5 () .

Pharmacokinetic Considerations

• Metabolic Stability : Fluorine in 3-fluorobenzyl analogs reduces oxidative metabolism, extending half-life .

Q & A

Basic Questions

Q. What synthetic strategies are effective for preparing 2-Phenyl-4-[(4-vinylbenzyl)thio]pyrazolo[1,5-a]pyrazine derivatives?

• Methodological Answer : The synthesis typically involves nucleophilic substitution or carbene insertion reactions. For example, 4-chloropyrazolo[1,5-a]pyrazine (2a) can react with silylformamidine under solvent-free conditions at 70–90°C to yield functionalized derivatives via C–H bond insertion at position 7 (yields >90%) . Thioether formation at position 4 may utilize benzylthiol derivatives under palladium catalysis or nucleophilic aromatic substitution. Key intermediates (e.g., 4-chloro or 4-methoxy derivatives) are synthesized via bromination (NBS) or nitration .

Q. Which analytical techniques are critical for characterizing this compound’s structure?

• Methodological Answer : Use 1H/13C NMR to confirm regioselectivity and substituent integration (e.g., vinylbenzyl thioether protons at δ 6.5–7.5 ppm) . High-resolution mass spectrometry (HRMS) validates molecular weight (e.g., [M+H]+ calculated vs. observed) . X-ray crystallography resolves ambiguities in tautomerism or hydration states, as seen in phenylhydrazone derivatives .

Advanced Research Questions

Q. How do electron-withdrawing substituents at position 4 influence the reactivity of the pyrazolo[1,5-a]pyrazine core?

• Methodological Answer : Substituents like –Cl, –CO2Me, or –CN lower the pKa of the C7–H bond (calculated via https://pka.allchemy.net ), enhancing carbene insertion rates. For instance:

Substituent	pKa (DMSO)	Reaction Yield (%)
4-Cl (2a)	33	>90
4-OCH3 (2b)	38	58
4-CO2Me (2c)	30	71
Electron-withdrawing groups stabilize the transition state, accelerating reactions .

Q. What experimental approaches confirm regioselectivity during functionalization at position 7?

• Methodological Answer : Regioselectivity is confirmed via X-ray crystallography (e.g., compound 3g’s structure) . Computational pKa analysis (DMSO) identifies C7 as the most acidic position, even when substituents at C3 or C4 alter reactivity . Contrast NMR spectra of regioisomers (e.g., H-6 vs. H-7 protons) to rule out competing pathways.

Q. How should researchers address discrepancies between calculated and observed spectral data (e.g., NMR or HRMS)?

• Methodological Answer : For ambiguous NMR signals (e.g., aldehyde vs. hydrated forms in DMSO-d6), use CDCl3 to suppress hydration . If HRMS deviations exceed ±2 ppm, re-analyze via isotopic pattern matching or collision-induced dissociation. For tautomeric mixtures (e.g., NH vs. OH forms), employ variable-temperature NMR or derivatization (e.g., phenylhydrazone formation) .

Q. What methodologies optimize the hydrolysis of aminal intermediates to aldehydes without side reactions?

• Methodological Answer : Hydrolyze aminals (e.g., 3a) in aqueous THF at 50°C for 2–4 hours. If side reactions occur (e.g., nucleophilic substitution of –Cl with water), substitute hydrolysis with methanolysis (30°C, 30 min) to yield methylimines (e.g., 5g, 75% yield) . Monitor by TLC and isolate via cold crystallization to minimize degradation.

Q. How does solvent polarity affect the characterization of aldehyde derivatives via NMR?

• Methodological Answer : In DMSO-d6 , aldehydes (e.g., 4f) equilibrate with hydrated forms, splitting signals. Use CDCl3 to observe pure aldehyde peaks (e.g., δ 9.8–10.2 ppm) . For hygroscopic derivatives, dry solvents over molecular sieves and acquire spectra immediately after dissolution.